Cas no 315216-07-0 ((2R,3R,4R)-(-)-4-hydroxy-3-hydroxymethyl-1,2-dithiolane-2-oxide)

• Product name: (2R,3R,4R)-(-)-4-hydroxy-3-hydroxymethyl-1,2-dithiolane-2-oxide
• CAS No: 315216-07-0
• MF: C₄H₈O₃S₂
• MW: 168.234519004822
• CID: 2031354
• PubChem ID: 100984150

(2R,3R,4R)-(-)-4-hydroxy-3-hydroxymethyl-1,2-dithiolane-2-oxide Chemical and Physical Properties

Names and Identifiers

• (2R,3R,4R)-(-)-4-hydroxy-3-hydroxymethyl-1,2-dithiolane-2-oxide
• (2S,3R,4R)-(+)-4-hydroxy-3-hydroxymethyl-1,2-dithiolane-2-oxide
• epi-zeylanoxide B
• zeylanoxide B
• 316148-42-2
• (1S,4R,5R)-4-Hydroxy-5-(hydroxymethyl)-1,2-dithiolane 1-oxide
• 315216-07-0
• (1R,4R,5R)-4-Hydroxy-5-(hydroxymethyl)-1,2-dithiolane 1-oxide

• Inchi： InChI=1S/C4H8O3S2/c5-1-4-3(6)2-8-9(4)7/h3-6H,1-2H2
• InChI Key： NBDHEMWNVLZSKT-UHFFFAOYSA-N
• SMILES： OCC1C(O)CSS1=O

Computed Properties

• Exact Mass: 167.99148646g/mol
• Monoisotopic Mass: 167.99148646g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 9
• Rotatable Bond Count: 1
• Complexity: 127
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 102Ų
• XLogP3: -1.1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Dithiolanes 1,2-dithiolanes